Cas no 191109-51-0 ((S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride)

• Product Name: (S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride
• CAS No: 191109-51-0
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD09253716
• CID: 1384746
• PubChem ID: 42579783
• Update Time: 2025-06-08

(S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-2-(4-chlorophenyl)ethanol
• AK117858
• SureCN1439114
• (2S)-2-amino-2-(4-fluorophenyl)ethanol hydrochloride
• (S)-2-Amino-2-(4-fluorophenyl)ethanol hydrochloride
• KB-211060
• (S)-2-amino-2-(p-chlorophenyl)ethanol
• (2S)-2-AMINO-2-(4-CHLOROPHENYL)ETHAN-1-OL HCL
• (S)-b-AMino-4-chloro-benzeneethanol
• (S)-2-aMino-2-(4-chlorophenyl)ethanol
• (2S)-2-AMINO-2-(4-CHLOROPHENYL)ETHAN-1-OL
• Benzeneethanol, beta-amino-4-chloro-, (betaS)-
• (s)-2-amino-2-(4-chloro-phenyl)-ethanol
• EN300-344607
• (S)-2-Amino-2-(4-chlorophenyl)ethan-1-ol
• 191109-51-0
• AJASJZNNGLIKBY-MRVPVSSYSA-N
• AKOS015927949
• AKOS006330069
• CS-0037479
• AM9220
• SCHEMBL1308806
• DS-7441
• N10527
• DS-019186
• MFCD09253716
• DB-030565
• (S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride

• MDL： MFCD09253716
• Inchi： 1S/C8H10ClNO/c9-7-3-1-6(2-4-7)8(10)5-11/h1-4,8,11H,5,10H2/t8-/m1/s1
• InChI Key： AJASJZNNGLIKBY-MRVPVSSYSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](CO)N

Computed Properties

• Exact Mass: 171.0452
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Boiling Point: 319.8±27.0°C at 760 mmHg
• PSA: 46.25

(S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride

Compound Introduction: (S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride (CAS No. 191109-51-0)

(S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride, identified by its CAS number 191109-51-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This enantiomerically pure compound has garnered attention due to its structural uniqueness and potential applications in drug development, particularly in the synthesis of chiral auxiliaries and intermediates for various therapeutic agents.

The molecular structure of (S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride features a secondary amine group and a chloro-substituted aromatic ring, which contribute to its distinct chemical properties. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a versatile reagent in both organic synthesis and biochemical assays. Its stereochemistry, specifically the (S) configuration, is crucial for applications in asymmetric synthesis, where enantioselectivity plays a pivotal role.

In recent years, research on chiral compounds like (S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride has expanded significantly, driven by the demand for enantiopure pharmaceuticals. Studies have demonstrated its utility as a building block in the synthesis of non-peptide drugs, including those targeting neurological and cardiovascular diseases. The presence of the chloro group on the aromatic ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures.

One of the most compelling applications of (S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride is in the development of chiral ligands for transition metal-catalyzed reactions. These ligands facilitate high-yielding enantioselective transformations, which are critical for producing pharmaceuticals with improved efficacy and reduced side effects. For instance, recent studies have highlighted its use in the catalytic asymmetric hydrogenation of ketones and imines, yielding valuable intermediates for antiviral and anti-inflammatory agents.

The compound's relevance extends to biochemical research, where it serves as a substrate or inhibitor in enzyme-mediated reactions. Its ability to interact with specific enzymes has been explored in the context of developing novel enzyme inhibitors for therapeutic purposes. Additionally, the hydrochloride salt form enhances its compatibility with high-throughput screening assays, making it a valuable tool in drug discovery pipelines.

Advances in synthetic methodologies have further underscored the importance of (S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production scales and improved purity profiles. These innovations are particularly relevant in industrial settings where cost-effectiveness and scalability are paramount.

The pharmacological potential of derivatives of (S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride continues to be an area of active investigation. Preclinical studies have suggested that certain analogs exhibit promising biological activity, including anti-proliferative effects on cancer cell lines and modulatory actions on neurotransmitter receptors. While further research is needed to fully elucidate its therapeutic profile, these findings underscore its potential as a lead compound or intermediate in drug development programs.

In conclusion, (S)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride (CAS No. 191109-51-0) represents a versatile and highly functional compound with broad applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, coupled with recent advancements in synthetic and analytical techniques, position it as a valuable asset for researchers aiming to develop innovative therapeutic agents.